Cas no 103698-08-4 (Methyl 3-nitropyridine-2-carboxylate)
Methyl 3-nitropyridine-2-carboxylate is a nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for heterocyclic compounds, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The nitro and ester functional groups offer multiple sites for further chemical modifications, enabling diverse derivatization pathways. The compound exhibits good stability under standard handling conditions, facilitating its use in multistep synthetic routes. Its well-defined structure and consistent purity make it a reliable reagent for researchers developing novel pyridine-based compounds. The product is typically supplied with high purity to ensure reproducibility in synthetic applications.

103698-08-4 structure
Product name:Methyl 3-nitropyridine-2-carboxylate
Methyl 3-nitropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-nitropicolinate
- 3-nitro-2-Pyridinecarboxylic acid methyl ester
- methyl 3-nitropyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, 3-nitro-, methyl ester
- AC1LBDQZ
- AG-K-79600
- CTK6J1283
- Methyl 3-nitro-2-pyridinecarboxylate
- QC-6593
- GTYLRDGENQOVTL-UHFFFAOYSA-N
- FCH878646
- 7039AJ
- Methyl 3-nitro-2-pyridinecarboxylate #
- SY013590
- AX8280673
- MFCD09953158
- DTXSID50339418
- methyl3-nitropyridine-2-carboxylate
- AKOS006310685
- A896380
- 103698-08-4
- DB-059034
- 3-Nitro-pyridine-2-carboxylic acid methyl ester
- AS-44477
- AC-23563
- InChI=1/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H
- CS-0316717
- SB52542
- 3-nitro-2-Pyridine carboxylic acid Methyl ester
- Methyl 3-nitropyridine-2-carboxylate
-
- MDL: MFCD09953158
- Inchi: 1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
- InChI Key: GTYLRDGENQOVTL-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C(C1=C(C([H])=C([H])C([H])=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03278
- Monoisotopic Mass: 182.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85
- XLogP3: 0.9
Experimental Properties
- PSA: 82.33
Methyl 3-nitropyridine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00965-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 1g |
¥1539.0 | 2023-09-05 | |
A2B Chem LLC | AE24659-250mg |
Methyl 3-nitropyridine-2-carboxylate |
103698-08-4 | 95% | 250mg |
$272.00 | 2024-04-20 | |
1PlusChem | 1P0094AB-100mg |
METHYL 3-NITROPYRIDINE-2-CARBOXYLATE |
103698-08-4 | 95% | 100mg |
$158.00 | 2023-12-26 | |
1PlusChem | 1P0094AB-250mg |
METHYL 3-NITROPYRIDINE-2-CARBOXYLATE |
103698-08-4 | 95% | 250mg |
$235.00 | 2023-12-26 | |
Ambeed | A859603-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97+% | 1g |
$106.0 | 2024-08-02 | |
eNovation Chemicals LLC | D685967-0.25g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 0.25g |
$110 | 2024-07-20 | |
eNovation Chemicals LLC | D685967-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 1g |
$310 | 2025-03-01 | |
eNovation Chemicals LLC | D685967-0.1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 0.1g |
$125 | 2025-02-24 | |
eNovation Chemicals LLC | D685967-0.25g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 0.25g |
$110 | 2025-03-01 | |
Apollo Scientific | OR470250-5g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 5g |
£413.00 | 2023-08-31 |
Methyl 3-nitropyridine-2-carboxylate Related Literature
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
-
Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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